![molecular formula C26H35N5O4 B2675926 N1-(2,5-dimethoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide CAS No. 922015-53-0](/img/structure/B2675926.png)
N1-(2,5-dimethoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
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Description
N1-(2,5-dimethoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C26H35N5O4 and its molecular weight is 481.597. The purity is usually 95%.
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Scientific Research Applications
Biomedical Applications
Research on poly(2-oxazolines) demonstrates their low cytotoxicity and potential in biomedical applications, including drug delivery systems and immunobiology, thanks to their non-cytotoxic properties and ability to interact with living cells without significant immunological impacts (Kronek et al., 2011). Such polymers' interactions and low toxicity suggest that compounds with complex structures incorporating elements like oxalamide could be explored for similar applications.
Chemical Synthesis and Catalysis
Advancements in N-arylation of imidazoles and benzimidazoles using copper-catalyzed methods highlight the potential for compounds with intricate structures, such as "N1-(2,5-dimethoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide," to be used in synthetic chemistry and catalysis (Altman et al., 2007). The efficiency and versatility of such reactions underline the importance of exploring complex molecules for novel synthetic pathways.
properties
IUPAC Name |
N'-(2,5-dimethoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C26H35N5O4/c1-29-11-13-31(14-12-29)23(18-5-7-22-19(15-18)9-10-30(22)2)17-27-25(32)26(33)28-21-16-20(34-3)6-8-24(21)35-4/h5-8,15-16,23H,9-14,17H2,1-4H3,(H,27,32)(H,28,33) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADENVIOOZAQKNO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NC2=C(C=CC(=C2)OC)OC)C3=CC4=C(C=C3)N(CC4)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35N5O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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